2-{[(4-Methylphenyl)sulfonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid

• IUPAC Name: 2-[(4-methylphenyl)sulfonylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
• InChI: InChI=1S/C16H17NO4S2/c1-10-6-8-11(9-7-10)23(20,21)17-15-14(16(18)19)12-4-2-3-5-13(12)22-15/h6-9,17H,2-5H2,1H3,(H,18,19)
• InChI Key: MBRCSVRYNYLVPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C3=C(S2)CCCC3)C(=O)O
• Molecular Formula: C16H17NO4S2
• Molecular Weight: 351.4 g/mol

Description

This compound is a chemical substance with the molecular formula C16H17NO4S. It is a derivative of benzothiophene, a heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound is based on the benzothiophene backbone, which is a heterocyclic compound. It has an amino group attached to a sulfonyl group, which is further attached to a 4-methylphenyl group.

Future Directions

The future directions for research on this compound could involve further exploration of its potential biological activities, such as its antimicrobial and anti-inflammatory effects. Additionally, more detailed studies on its physical and chemical properties could be beneficial.

Mechanism of Action

Target of Action

The primary target of this compound is β-catenin , a protein that plays a crucial role in cell-cell adhesion and gene transcription .

Mode of Action

The compound interacts with β-catenin via direct affinity interaction within the C-terminal two thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686) . This interaction leads to the ubiquitination and proteasomal degradation of β-catenin .